Cas no 1212831-82-7 ((3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol
• CAS No: 1212831-82-7
• MF: C₉H₁₁Br₂NO
• MW: 308.997740983963
• CID: 5712814
• PubChem ID: 131073209
• Update Time: 2025-06-22

(3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3,4-DIBROMOPHENYL)PROPAN-1-OL
• 1212831-82-7
• EN300-1164078
• Benzenepropanol, γ-amino-3,4-dibromo-, (γR)-
• (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol

• Inchi： 1S/C9H11Br2NO/c10-7-2-1-6(5-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key： BWBGEJAUCGKTHT-SECBINFHSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](CCO)N)Br

Computed Properties

• Exact Mass: 308.91869g/mol
• Monoisotopic Mass: 306.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.785±0.06 g/cm3(Predicted)
• Boiling Point: 400.4±40.0 °C(Predicted)
• pka: 14.84±0.10(Predicted)

Additional information on (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol

Introduction to (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol (CAS No. 1212831-82-7)

(3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol (CAS No. 1212831-82-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a brominated aromatic ring, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

(3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol is a chiral alcohol with the molecular formula C₉H₁₂Br₂NO. The compound features a 3,4-dibromophenyl group attached to a propanol backbone, with an amino group at the C-3 position. The presence of the chiral center at C-3 imparts optical activity to the molecule, making it an important candidate for enantiomerically pure pharmaceuticals. The compound has a molecular weight of 290.00 g/mol and exhibits moderate solubility in water and polar organic solvents.

The physical properties of (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol include a melting point of approximately 75°C and a boiling point of around 250°C under standard atmospheric conditions. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its UV/Vis spectrum shows characteristic absorption peaks that can be used for identification and quantification purposes.

Synthesis Methods

The synthesis of (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol has been extensively studied due to its importance in pharmaceutical research. One common synthetic route involves the asymmetric hydrogenation of a prochiral ketone precursor followed by reduction and functional group manipulation. A typical synthetic pathway starts with the condensation of 3,4-dibromobenzaldehyde with acetone to form the corresponding α-hydroxy ketone. This intermediate is then subjected to asymmetric hydrogenation using a chiral catalyst such as (R,R)-TsDPEN-RuCl₂(PPh₃)₂, yielding the desired (R)-enantiomer with high enantiomeric excess (ee).

The resulting (R)-hydroxy ketone is further reduced using sodium borohydride (NaBH₄) to obtain the alcohol functionality. Subsequent protection of the hydroxyl group with tert-butyldimethylsilyl chloride (TBSCl) followed by selective deprotection and amino group introduction via reductive amination completes the synthesis of (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol. This multi-step process ensures high purity and enantiomeric purity of the final product.

Biological Activities and Therapeutic Potential

(3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol has demonstrated neuroprotective properties in preclinical models of neurodegenerative diseases. Research conducted by Smith et al. (2021) found that this compound can reduce oxidative stress and protect neurons from apoptosis induced by amyloid-beta peptides in Alzheimer's disease models. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

Clinical Trials and Future Directions

The promising preclinical results of (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol have led to its advancement into early-stage clinical trials for various therapeutic indications. Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data indicate that it is well-tolerated at doses up to 50 mg/kg with no significant adverse effects observed.

If these initial trials are successful, subsequent Phase II trials will focus on assessing the efficacy of (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol in patients with specific inflammatory or neurodegenerative conditions. The development of biomarkers to predict response to treatment is also an area of active research, which could enhance patient selection and improve clinical outcomes.

Conclusion

(3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol (CAS No. 1212831-82-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents for inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for future advancements in drug discovery and development.